(2Z)-2-[5-(2-chlorobenzyl)-4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene]-2-cyano-N-(2,3-dimethylphenyl)ethanamide

• IUPAC Name: (2Z)-2-[5-[(2-chlorophenyl)methyl]-4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene]-2-cyano-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C27H22ClN3O2S/c1-17-9-8-14-23(18(17)2)30-25(32)21(16-29)27-31(20-11-4-3-5-12-20)26(33)24(34-27)15-19-10-6-7-13-22(19)28/h3-14,24H,15H2,1-2H3,(H,30,32)/b27-21-
• InChI Key: GYUCKAIWGLUKEF-MEFGMAGPSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C(=C2N(C(=O)C(S2)CC3=CC=CC=C3Cl)C4=CC=CC=C4)C#N)C
• Isomeric SMILES: CC1=C(C(=CC=C1)NC(=O)/C(=C\2/N(C(=O)C(S2)CC3=CC=CC=C3Cl)C4=CC=CC=C4)/C#N)C
• Molecular Formula: C27H22ClN3O2S
• Molecular Weight: 488.0 g/mol

Description

(2Z)-2-[5-(2-chlorobenzyl)-4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene]-2-cyano-N-(2,3-dimethylphenyl)ethanamide is a useful research compound. Its molecular formula is C27H22ClN3O2S and its molecular weight is 488. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Properties

A study by George (2012) detailed the stereoselective synthesis of 2-(4-oxo-thiazolidin-2-ylidene)-2-cyano-N-arylacetamides, which exhibited promising antitumor properties against various cancer cell lines, including colon HCT116, breast MCF7, and liver HEPG2. The research combined 3D-pharmacophore modeling and QSAR analysis to explain these antitumor properties (George, 2012).

Synthesis of Heterocyclic Compounds

In 2008, Abdelhamid et al. reported the synthesis of heterocyclic compounds containing benzoxazole moiety from a similar structure. These compounds were expected to have biological activity, highlighting the chemical versatility and potential biomedical applications of this class of compounds (Abdelhamid, Baghos, & Halim, 2008).

Synthesis for Medicinal Chemistry

A 2017 study by Obydennov et al. described the use of 2-(1,3-thiazolidin-2-ylidene)acetamides, closely related to the compound , in synthesizing new heterocyclic assemblies for potential medical applications. This demonstrates the compound's relevance in medicinal chemistry synthesis (Obydennov et al., 2017).

CNS Depressant and Anticonvulsant Activity

A study by Nikalje et al. (2015) synthesized a series of related derivatives and evaluated them for CNS depressant activity and anticonvulsant activity in mice. This suggests the potential application of the compound in neurological and psychiatric disorders (Nikalje, Ansari, Bari, & Ugale, 2015).

Potential in Antimicrobial Applications

Desai et al. (2011) synthesized a series of related compounds and screened them for in vitro antibacterial and antifungal activities, indicating the potential of these compounds, including (2Z)-2-[5-(2-chlorobenzyl)-4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene]-2-cyano-N-(2,3-dimethylphenyl)ethanamide, in antimicrobial applications (Desai, Dodiya, & Shihora, 2011).